N-(4-tert-butyl-1,3-thiazol-2-yl)-4-nitrobenzamide

• IUPAC Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C14H15N3O3S/c1-14(2,3)11-8-21-13(15-11)16-12(18)9-4-6-10(7-5-9)17(19)20/h4-8H,1-3H3,(H,15,16,18)
• InChI Key: CAFZLEVMTOWJEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol
• CAS No.: 327078-79-5

Description

N-(4-tert-butyl-1,3-thiazol-2-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Spectroscopic Properties

Research on compounds with structural similarities to N-(4-tert-butyl-1,3-thiazol-2-yl)-4-nitrobenzamide often focuses on their synthesis, crystal structure, and spectroscopic properties. For example, the synthesis and characterization of N-(3-nitrobenzoyl)-N',N''-bis(tert-butyl)phosphoric triamide revealed insights into its structural and conformational properties through single-crystal X-ray diffraction, vibrational spectra, and theoretical calculations (Gholivand et al., 2009).

Stability and Reactivity of Carbenes

Another area of interest is the stability and reactivity of carbenes, with studies showing stable carbene structures involving tert-butyl-thiazol-2-ylidene and its derivatives. This research helps understand the stabilization mechanisms of these compounds and their potential applications in organic synthesis (Hill et al., 1997).

Aggregation-Induced Emission (AIE)

The phenomenon of aggregation-induced emission (AIE) is another significant application area, where compounds like N-(3-(benzo[d]oxazol-2-yl)phenyl)-4-tert-butylbenzamide demonstrate enhanced emission in condensed states. These findings contribute to the development of new materials with potential optical and electronic applications (Li et al., 2015).

Synthesis and Application in Organic Chemistry

Research into the synthesis of novel compounds and their applications in organic chemistry is extensive. For instance, the mild and efficient synthesis of 1,2,3-benzotriazine-4-(3H)-ones from tert-butyl nitrite and 2-aminobenzamides under acid-free conditions demonstrates the ongoing exploration of new reactions and potential pharmaceutical applications (Yan et al., 2016).

Antibacterial Activity

Compounds containing the 1,3-thiazole fragment have also been synthesized and evaluated for their antibacterial activity against S. aureus and E. coli. Such research aids in the discovery of new antibacterial agents and deepens our understanding of the structure-activity relationships of these compounds (Rafiee Pour et al., 2019).